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Compound of Interest

Compound Name: SKLB-163

Cat. No.: B610867 Get Quote

Researchers and laboratory personnel engaged in the study of SKLB-163, a benzothiazole-2-

thiol derivative with potent anti-tumor activities, must adhere to stringent safety and disposal

protocols due to its cytotoxic nature.[1][2][3] While a specific Safety Data Sheet (SDS) for

SKLB-163 is not publicly available, its classification as a cytotoxic and antineoplastic agent

necessitates its handling as hazardous chemical waste.[4] The following guidelines are based

on best practices for the management of such research chemicals.

Personal Protective Equipment (PPE) and Handling
Given that analogous benzothiazole compounds are toxic upon ingestion or skin contact, cause

serious eye irritation, and are harmful if inhaled, comprehensive PPE is mandatory when

handling SKLB-163.[5][6][7] This includes, but is not limited to:

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety goggles or a face shield are essential to prevent eye contact.[5][6]

Lab Coat: A dedicated lab coat should be worn to protect from contamination.

Respiratory Protection: When handling the compound in powder form or creating aerosols, a

properly fitted respirator is advised. Work should be conducted in a chemical fume hood.[5]

Storage Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610867?utm_src=pdf-interest
https://www.benchchem.com/product/b610867?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-120429/SKLB-163-DataSheet-MedChemExpress.pdf
https://www.researchgate.net/figure/The-structure-of-SKLB-163_fig7_261185497
https://pubmed.ncbi.nlm.nih.gov/24675461/
https://www.benchchem.com/product/b610867?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b610867?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/101338
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101630-SDS-EN.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/101338
https://www.fishersci.com/store/msds?partNumber=AC146390010&productDescription=BENZOTHIAZOLE+97%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/101338
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage of SKLB-163 is crucial to maintain its stability and prevent accidental exposure.

It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.[5]

SKLB-163 Disposal Protocol
The disposal of SKLB-163 and any materials contaminated with it must be managed through

an approved hazardous waste program.[4] Do not dispose of SKLB-163 down the drain or in

regular trash.

Step 1: Waste Segregation

All solid waste contaminated with SKLB-163, including unused compound, contaminated lab

supplies (e.g., pipette tips, tubes, gloves, and absorbent pads), should be segregated from

non-hazardous waste.[4]

Liquid waste containing SKLB-163 should be collected in a designated, sealed, and clearly

labeled hazardous waste container.[4]

Step 2: Waste Collection

Solid Waste: Place all contaminated solid waste into a designated, puncture-resistant, and

clearly labeled hazardous waste container. These are often color-coded; for cytotoxic agents,

yellow or a specially marked black container is common.[4]

Liquid Waste: Collect all liquid waste containing SKLB-163 in a compatible, leak-proof

container with a secure lid. The container must be labeled as hazardous waste and include

the chemical name "SKLB-163".

Sharps: Any sharps (needles, scalpels) contaminated with SKLB-163 must be disposed of in

a designated sharps container for hazardous materials. If the syringe contains residual

amounts of the drug, it should be disposed of in a "Bulk" waste container, not a standard

sharps container.[4]

Step 3: Labeling and Storage of Waste
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All waste containers must be clearly labeled with "Hazardous Waste," the name of the

chemical (SKLB-163), and the associated hazards (e.g., "Cytotoxic," "Toxic").

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general work areas.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Spill and Exposure Procedures
In Case of a Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection if the spill involves powder.

Contain the spill using an appropriate absorbent material for liquids or by carefully covering a

powder spill.

Clean the area with a suitable decontaminating solution.

Collect all cleanup materials in a designated hazardous waste container.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[6]

Inhalation: Move to fresh air immediately.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]
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In all cases of exposure, seek immediate medical attention and have information about the

chemical available.

Summary of SKLB-163 Properties
Property Value Source

Molecular Formula C18H16ClN3O2S2 [1]

Molecular Weight 405.92 [1]

Appearance Solid N/A

Known Hazards

Cytotoxic, likely toxic if

swallowed or in contact with

skin, causes serious eye

irritation, harmful if inhaled.

[2][5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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